N,1,5-Trimethylpyrrolidine-2-carboxamide

• CAS No.: 126406-56-2
• Molecular Formula: C8H16N2O
• Molecular Weight: 156.23 g/mol
• IUPAC Name: N,1,5-trimethylpyrrolidine-2-carboxamide
• InChI: InChI=1S/C8H16N2O/c1-6-4-5-7(10(6)3)8(11)9-2/h6-7H,4-5H2,1-3H3,(H,9,11)
• InChI Key: VWWUEERFPLIMBD-UHFFFAOYSA-N
• SMILES: CC1CCC(N1C)C(=O)NC
• Synonyms: 2-Pyrrolidinecarboxamide,N,1,5-trimethyl-(9CI)

Description

N,1,5-Trimethylpyrrolidine-2-carboxamide is a pyrrolidine-derived carboxamide with three methyl substituents at the nitrogen (N), 1-position, and 5-position of the pyrrolidine ring. This compound’s structure combines a carboxamide group with a methylated pyrrolidine scaffold, which may influence its physicochemical properties (e.g., solubility, lipophilicity) and biological interactions.

Comparison with Similar Compounds

Comparison with Similar Compounds

The provided evidence focuses on 2-amino-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide derivatives, which are structurally distinct from N,1,5-trimethylpyrrolidine-2-carboxamide. Below is a comparative analysis based on the available

Structural and Functional Differences

Feature	This compound	2-Amino-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide (Compound 5h)
Core Structure	Pyrrolidine ring	Triazolopyrimidine fused heterocycle
Substituents	Methyl groups at N, 1-, and 5-positions	5-methyl, 3-nitrophenyl, and 3,4,5-trimethoxyphenyl groups
Carboxamide Position	2-position of pyrrolidine	6-position of triazolopyrimidine
Synthetic Route	Not described in evidence	One-pot multi-component synthesis

Physicochemical and Spectroscopic Data

For Compound 5h :

• 13C NMR (DMSO-d6) : Peaks at δ 168.17 (carboxamide C=O), 163.88–107.50 (aromatic and heterocyclic carbons), 60.48 (OCH3), and 23.06 (CH3) .
• HRMS (ESI) : Observed m/z 469.1377 vs. calculated 469.1386 for C22H21ClN6O4 .